6-Butyl-3-methoxy-2-cyclohexen-1-one

• CAS No.: 53690-81-6
• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 6-butyl-3-methoxycyclohex-2-en-1-one
• InChI: InChI=1S/C11H18O2/c1-3-4-5-9-6-7-10(13-2)8-11(9)12/h8-9H,3-7H2,1-2H3
• InChI Key: CPOAXLHEVSMVCW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(=CC1=O)OC

Description

6-Butyl-3-methoxy-2-cyclohexen-1-one (CAS 53690-81-6) is a cyclic enone derivative characterized by a cyclohexenone backbone substituted with a butyl group at position 6 and a methoxy group at position 2 . This compound belongs to the important class of α,β-unsaturated ketones, which are renowned for their reactivity in conjugate addition (Michael) reactions, making them versatile intermediates in organic synthesis . The methoxy group on the ring stabilizes the enone system through resonance, while the butyl substituent contributes to increased steric hindrance and hydrophobicity compared to simpler analogs . With a molecular formula of C11H18O2 and a molecular weight of 182.26 g/mol , it serves as a valuable building block for the construction of more complex molecular architectures. Its primary research applications include use as a key intermediate in the synthesis of potential pharmaceutical compounds and other sophisticated organic materials . Synthetic routes to this compound can involve the Birch reduction of anisole derivatives followed by alkylation, or functionalization of 1,3-cyclohexanedione precursors . This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic use .

Comparison with Similar Compounds

Structural Comparison

The following table highlights key structural differences between 6-butyl-3-methoxy-2-cyclohexen-1-one and related compounds:

Compound Name	Substituents (Position)	Functional Groups	Key Structural Features
6-Butyl-3-methoxy-2-cyclohexen-1-one	Butyl (C6), Methoxy (C3)	Cyclohexenone, Methoxy, Alkyl	α,β-unsaturation, bulky C6 group
5,5-Dimethyl-cyclohex-3-en-1-ol	Dimethyl (C5), Hydroxyl (C3)	Cyclohexenol, Hydroxyl, Alkyl	Polar hydroxyl group, less bulky
4-(2-Methoxypropan-2-yl)-1-methylcyclohex-1-ene	Methoxypropan-2-yl (C4), Methyl (C1)	Cyclohexene, Methoxy, Branched alkyl	Non-enone, ether linkage
1-(6,6-Dimethyl-2-methylene-3-cyclohexen-1-yl)-1-buten-2-one	Butenone (C1), Methylene (C2)	Cyclohexenyl butenone	Extended conjugation, exocyclic double bond

Key Observations :

• Substituent Effects : The butyl group in the target compound increases steric hindrance compared to smaller alkyl groups (e.g., dimethyl in 5,5-dimethyl-cyclohex-3-en-1-ol), which may reduce nucleophilic attack at the β-position .
• Functional Group Reactivity: The methoxy group in the target compound stabilizes the enone system via resonance, whereas hydroxyl groups (e.g., in 5,5-dimethyl-cyclohex-3-en-1-ol) introduce hydrogen bonding, altering solubility and acidity .
• Conjugation: The butenone moiety in 1-(6,6-dimethyl-2-methylene-3-cyclohexen-1-yl)-1-buten-2-one extends conjugation, enhancing UV absorption and reactivity in Diels-Alder reactions compared to the target compound .

Physicochemical Properties (Inferred)

Property	6-Butyl-3-methoxy-2-cyclohexen-1-one	5,5-Dimethyl-cyclohex-3-en-1-ol	1-(6,6-Dimethyl-2-methylene-3-cyclohexen-1-yl)-1-buten-2-one
Boiling Point	~250–270°C*	~200–220°C	~280–300°C
LogP (Lipophilicity)	~3.5–4.0*	~1.8–2.2	~4.5–5.0
Solubility	Low in water, high in organic solvents	Moderate in polar solvents	Insoluble in water, soluble in dichloromethane

*Values estimated based on structural analogs.

Notes:

• The target compound’s higher logP compared to 5,5-dimethyl-cyclohex-3-en-1-ol reflects the butyl group’s contribution to hydrophobicity.
• The butenone analog’s elevated boiling point and logP align with its extended conjugated system and larger molecular weight .

Preparation Methods

Structural and Chemical Properties of 6-Butyl-3-methoxy-2-cyclohexen-1-one

Molecular Characteristics

The compound’s molecular formula (C₁₁H₁₈O₂) corresponds to a molar mass of 182.26 g/mol. Its IUPAC name, 6-butyl-3-methoxycyclohex-2-en-1-one, reflects the cyclohexenone backbone substituted with a methoxy group at C3 and a butyl chain at C6. The SMILES notation (CCCCC1CCC(=CC1=O)OC) illustrates the connectivity of these groups.

Spectroscopic Data

Nuclear magnetic resonance (NMR) spectra for analogous cyclohexenones reveal characteristic signals:

• ¹H NMR : A doublet near δ 6.38–6.39 ppm corresponds to the α,β-unsaturated proton (C2–H).
• ¹³C NMR : The ketone carbonyl resonates at ~200 ppm, while the methoxy carbon appears near δ 55 ppm.

Synthetic Routes to 6-Butyl-3-methoxy-2-cyclohexen-1-one

Birch Reduction of Anisole Derivatives

The Birch reduction, widely used for cyclohexenone synthesis, involves reducing aromatic ethers like anisole (methoxybenzene) to cyclohexadienes, followed by acid hydrolysis to yield 3-methoxy-2-cyclohexen-1-one. Subsequent alkylation at C6 introduces the butyl group:

Step 1: Birch Reduction
Anisole undergoes Birch reduction (Li/NH₃, ethanol) to form 1-methoxycyclohexa-1,4-diene, which hydrolyzes to 3-methoxy-2-cyclohexen-1-one.

Step 2: Conjugate Addition of Butyl Group
A butyl cuprate reagent (e.g., Bu₂CuLi) adds to the α,β-unsaturated ketone via Michael addition, yielding 6-butyl-3-methoxy-2-cyclohexen-1-one.

Challenges

• Regioselectivity: Ensuring addition at C6 requires steric or electronic directing groups.
• Yield optimization: Side reactions like 1,2-addition may occur without temperature control.

Functionalization of 1,3-Cyclohexanedione

1,3-Cyclohexanedione serves as a versatile precursor for cyclohexenone derivatives. The synthetic pathway involves selective protection and alkylation:

Step 1: Methoxy Group Introduction
1,3-Cyclohexanedione reacts with methyl iodide (K₂CO₃, DMF) to protect one ketone as a methoxy group, forming 3-methoxycyclohexan-1-one.

Step 2: Alkylation and Dehydration
The remaining ketone undergoes alkylation with butylmagnesium bromide, followed by acid-catalyzed dehydration to form the α,β-unsaturated ketone.

Reaction Conditions

Step	Reagents/Conditions	Yield
1	CH₃I, K₂CO₃, DMF, 80°C	75%
2	BuMgBr, THF, −78°C → H₂SO₄, Δ	60%

Halogenation-Coupling Strategy

A patent describing 3-trifluoromethyl-2-cyclohexen-1-one synthesis provides a template for iodination and subsequent coupling:

Step 1: Iodination of 1,3-Cyclohexanedione
1,3-Cyclohexanedione reacts with iodine (I₂), triphenylphosphine (PPh₃), and triethylamine (Et₃N) in toluene at 70–85°C to yield 3-iodo-2-cyclohexen-1-one.

Step 2: Butyl Group Introduction
The iodide undergoes a Negishi coupling with butylzinc bromide (Pd(PPh₃)₄ catalyst) to install the butyl chain.

Optimization Insights

• Solvent : Toluene minimizes impurities vs. acetonitrile or DMF.
• Catalyst : Copper iodide (CuI) enhances coupling efficiency.

Comparative Analysis of Synthetic Methods

Yield and Efficiency

Method	Key Steps	Total Yield	Advantages	Limitations
Birch Reduction	Birch reduction → Michael addition	~50%	Scalable, uses inexpensive reagents	Requires cryogenic conditions
1,3-Cyclohexanedione	Protection → alkylation	~45%	High regiocontrol	Multi-step purification
Halogenation-Coupling	Iodination → Negishi coupling	~40%	Precise substitution	Costly catalysts

Industrial Viability

The halogenation-coupling route, despite moderate yields, is industrially favorable due to streamlined workup (e.g., toluene solvent avoids column chromatography). In contrast, Birch reduction demands specialized equipment for ammonia handling.

Mechanistic Insights and Reaction Optimization

Regioselectivity in Iodination

Iodination of 1,3-cyclohexanedione occurs preferentially at the more substituted position (C3) due to hyperconjugative stabilization of the transition state. Directing groups (e.g., methoxy) could theoretically shift iodination to C6, but this remains unexplored.

Solvent Effects

The patent highlights toluene’s superiority over polar solvents (DMF, THF) in iodination:

• Toluene : Enhances solubility of iodine and PPh₃, facilitating a homogeneous reaction.
• DMF : Increases side reactions (e.g., over-alkylation) due to high polarity.

Q & A

Basic Research Questions

Q. What spectroscopic techniques are essential for characterizing 6-Butyl-3-methoxy-2-cyclohexen-1-one, and how are they applied?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Used to determine proton/carbon environments and connectivity. For example, $^1$H NMR identifies methoxy (3-OCH$_3$) and butyl substituents, while $^{13}$C NMR confirms carbonyl (C=O) and cyclohexenone backbone signals .
• Infrared Spectroscopy (IR) : Detects functional groups (e.g., C=O stretch at ~1700 cm^{-1) and methoxy C-O vibrations .
• Mass Spectrometry (MS) : Determines molecular weight and fragmentation patterns. High-resolution MS (HRMS) validates the molecular formula (C$_{12}$H$_{18}$O$_2$) .
• X-ray Crystallography : Resolves stereochemistry and crystal packing. Use SHELXL for refinement (single-crystal data required) .

Q. What synthetic strategies are effective for preparing 6-Butyl-3-methoxy-2-cyclohexen-1-one?

• Methodological Answer :

• Aldol Condensation : Cyclohexenone derivatives react with methoxy-substituted aldehydes under basic conditions. Optimize yield via temperature control (reflux) and catalyst selection (e.g., L-proline for enantioselectivity) .
• Grignard Addition : Methoxy-substituted ketones react with butylmagnesium bromide. Ensure anhydrous conditions and low temperatures to avoid side reactions. Purify via column chromatography (silica gel, hexane/ethyl acetate) .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural elucidation?

• Methodological Answer :

• Cross-Validation : Compare NMR, IR, and X-ray data to identify inconsistencies (e.g., unexpected coupling constants or missing peaks).
• Statistical Analysis : Apply t-tests or ANOVA to assess reproducibility of experimental results (e.g., melting point deviations >2°C indicate impurities) .
• Computational Validation : Use density functional theory (DFT) to simulate NMR/IR spectra and compare with experimental data. Software like Gaussian or ORCA can predict chemical shifts within ±5 ppm accuracy .

Q. What computational methods predict the reactivity of 6-Butyl-3-methoxy-2-cyclohexen-1-one in catalytic reactions?

• Methodological Answer :

• DFT Calculations : Model transition states for nucleophilic attacks (e.g., enolate formation). Software: Gaussian 16 with B3LYP/6-31G(d) basis set. Analyze frontier molecular orbitals (HOMO/LUMO) to predict regioselectivity .
• Molecular Docking : Study interactions with enzymes (e.g., cytochrome P450) using AutoDock Vina. Focus on binding energies (< -6 kcal/mol indicates strong affinity) .

Q. How can researchers design experiments to study the compound’s stability under varying pH and temperature?

• Methodological Answer :

• Accelerated Stability Testing :
• pH Variation : Prepare buffers (pH 2–12) and incubate the compound at 37°C. Monitor degradation via HPLC (C18 column, UV detection at 254 nm).
• Thermal Stress : Use thermogravimetric analysis (TGA) to determine decomposition temperatures. Kinetic modeling (Arrhenius equation) predicts shelf life .

Critical Analysis and Best Practices

• Data Reproducibility : Replicate experiments ≥3 times to account for instrumental variability. Use control samples (e.g., commercial cyclohexenone derivatives) to validate protocols .
• Ethical Reporting : Disclose all synthetic byproducts and spectral artifacts. Follow IUPAC guidelines for naming and structural representation .